Cas no 1094359-76-8 (2-Chloro-4,5-dimethoxybenzene-1-thiol)

• Product Name: 2-Chloro-4,5-dimethoxybenzene-1-thiol
• CAS No: 1094359-76-8
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 5040573
• PubChem ID: 43152914
• Update Time: 2025-05-21

2-Chloro-4,5-dimethoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,5-dimethoxybenzene-1-thiol
• 2-chloro-4,5-dimethoxybenzenethiol
• NE60689
• Z1742134299
• 2-Chloro-4,5-dimethoxybenzene-1-thiol

• Inchi： 1S/C8H9ClO2S/c1-10-6-3-5(9)8(12)4-7(6)11-2/h3-4,12H,1-2H3
• InChI Key： REIRDXYGRJGSNX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)OC)OC)S

Computed Properties

• Exact Mass: 204.0011784g/mol
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 19.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Chloro-4,5-dimethoxybenzene-1-thiol

2-Chloro-4,5-Dimethoxybenzene-1-Thiol: A Comprehensive Overview

2-Chloro-4,5-Dimethoxybenzene-1-Thiol, also known by its CAS No. 1094359-76-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a thiol (-SH) group at position 1, a chlorine atom at position 2, and methoxy (-OCH3) groups at positions 4 and 5. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-Chloro-4,5-Dimethoxybenzene-1-Thiol involves a series of carefully designed reactions that ensure the precise placement of substituents on the benzene ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels for this compound. For instance, studies published in the Journal of Organic Chemistry have highlighted the use of directed metallation techniques to facilitate the substitution reactions required for constructing this molecule.

The chemical properties of 2-Chloro-4,5-Dimethoxybenzene-1-Thiol are heavily influenced by its functional groups. The thiol group imparts nucleophilic character to the molecule, making it reactive towards electrophilic agents. The methoxy groups act as electron-donating substituents, which can influence both the electronic and steric environment around the benzene ring. This combination makes the compound suitable for applications in thiol-based chemistry, such as the formation of disulfide bonds or as a precursor for more complex sulfur-containing molecules.

In terms of applications, 2-Chloro-4,5-Dimethoxybenzene-1-Thiol has found utility in several areas. One notable application is in materials science, where it serves as a building block for constructing advanced materials with tailored properties. For example, researchers have utilized this compound to synthesize novel polymers with improved thermal stability and mechanical strength. Additionally, its thiol functionality makes it a candidate for use in click chemistry reactions, which are widely employed in drug discovery and materials synthesis.

The biological activity of 2-Chloro-4,5-Dimethoxybenzene-1-Thiol has also been explored in recent studies. Investigations into its potential as an antioxidant or anti-inflammatory agent have shown promising results. In particular, studies published in the European Journal of Medicinal Chemistry have demonstrated that this compound exhibits moderate antioxidant activity due to its ability to scavenge free radicals. Furthermore, its methoxy groups may contribute to its bioavailability and pharmacokinetic properties, making it an interesting lead compound for drug development.

In conclusion, CAS No. 1094359-76-8, or 2-Chloro-4,5-Dimethoxybenzene-1-Thiol, is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new materials or explore novel chemical reactions. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to remain an important focus in scientific investigations.